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Compound of Interest

Compound Name: 6-Acetamido-3-bromopicolinic acid

Cat. No.: B057794

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following guide has been compiled from safety data for structurally similar
compounds due to the absence of a specific Safety Data Sheet (SDS) for 6-Acetamido-3-
bromopicolinic acid (CAS No. unavailable). All procedures should be conducted with the
utmost caution in a controlled laboratory environment by qualified personnel. A thorough risk
assessment should be completed before handling this compound.

Executive Summary

6-Acetamido-3-bromopicolinic acid is a halogenated pyridine derivative. While specific
toxicological data for this compound is not readily available, analysis of closely related
analogues, such as 6-bromopicolinic acid and other brominated pyridines, indicates that it
should be handled as a substance that is irritating to the skin, eyes, and respiratory system.
This guide provides a comprehensive overview of the probable hazards, recommended
handling procedures, and emergency protocols to ensure the safe use of this compound in a
research and development setting.

Hazard Identification and Classification

Based on data from analogous compounds, 6-Acetamido-3-bromopicolinic acid is
anticipated to possess the following hazard classifications:

 Skin Irritation: Likely to cause skin irritation upon contact.[1]
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o Eye Irritation: Likely to cause serious eye irritation.[1]

e Respiratory Irritation: May cause respiratory irritation if inhaled.[1]
Signal Word: Warning

Probable Hazard Statements:

e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

e P264: Wash skin thoroughly after handling.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]
e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P337 + P313: If eye irritation persists: Get medical advice/attention.
e P501: Dispose of contents/container to an approved waste disposal plant.[2]

Physicochemical and Toxicological Data

Quantitative data for 6-Acetamido-3-bromopicolinic acid is not available. The following table
summarizes data for the related compound 6-Bromopicolinic acid (CAS: 21190-87-4) to provide
an estimate of its properties.
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Value for 6-Bromopicolinic

Property . Data Source
acid
Molecular Formula CeH4BrNO2
Molecular Weight 202.01 g/mol
Appearance Off-white to tan powder Chemical Supplier Data
Melting Point 192-194 °C
Boiling Point 352.8 °C (Predicted) Chemical Supplier Data
N Slightly soluble in DMSO and ) )
Solubility Chemical Supplier Data
Methanol

Room Temperature, Sealed in ] )
Storage Temperature ) Chemical Supplier Data
dry, Keep in dark place

Note: The molecular formula for 6-Acetamido-3-bromopicolinic acid is CsH7BrN20s and the
molecular weight is approximately 259.06 g/mol .[3]

Experimental Protocols and Handling

General Handling Workflow

The following diagram outlines a standard workflow for handling potentially hazardous chemical
solids like 6-Acetamido-3-bromopicolinic acid.
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Caption: General laboratory workflow for handling chemical solids.
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Detailed Methodologies
Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles conforming to EN166 (EU) or NIOSH (US)
standards.

o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

o Skin and Body Protection: Wear a laboratory coat, and consider additional protective clothing
to prevent skin exposure.

o Respiratory Protection: If dust is generated or ventilation is inadequate, use a NIOSH/MSHA
or European Standard EN 149 approved respirator.

Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]
o Keep away from strong oxidizing agents.

Spill and Release Measures:

o Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.
Avoid dust formation and contact with the substance.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

o Containment and Cleaning: Sweep up and shovel into a suitable, labeled container for
disposal. Avoid raising dust.

First-Aid Measures

The following first-aid measures are based on protocols for similar chemical compounds and
should be administered by trained personnel.
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Caption: First-aid response to chemical exposure.

 Inhalation: If inhaled, remove the victim to fresh air and keep at rest in a position comfortable
for breathing. Call a poison center or doctor if you feel unwell.

o Skin Contact: In case of contact, immediately wash with plenty of soap and water. If skin
irritation occurs, get medical advice/attention. Take off contaminated clothing and wash it
before reuse.

o Eye Contact: In case of eye contact, rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get
medical advice/attention.

 Ingestion: If swallowed, rinse mouth. Do NOT induce vomiting. Call a poison center or doctor
if you feel unwell.

Fire-Fighting Measures
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

» Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including nitrogen oxides (NOXx), carbon monoxide (CO), carbon dioxide (CO2), and
hydrogen bromide.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Disposal Considerations

Dispose of this compound and its container in accordance with local, regional, and national
regulations. Waste should be sent to an approved waste disposal plant. Do not empty into
drains or the environment.

Biological Activity and Applications

While specific data for 6-Acetamido-3-bromopicolinic acid is limited, pyridine carboxylic acid
isomers and their derivatives are known to be biologically active and are used in the discovery
of new enzyme inhibitors.[4][5] Compounds with similar structures have been investigated for a
range of therapeutic applications. The acetamido group, in particular, is found in various
pharmacologically active molecules.[6] Further research is required to elucidate the specific
biological targets and potential applications of 6-Acetamido-3-bromopicolinic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [6-Acetamido-3-bromopicolinic Acid: A Technical Safety
and Handling Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057794#safety-and-handling-guidelines-for-6-
acetamido-3-bromopicolinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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